6-Acetyl-2-(3-phenoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[(3-phenoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C23H21N3O4S/c1-14(27)26-11-10-18-19(13-26)31-23(20(18)21(24)28)25-22(29)15-6-5-9-17(12-15)30-16-7-3-2-4-8-16/h2-9,12H,10-11,13H2,1H3,(H2,24,28)(H,25,29)
• InChI Key: PFOOHXKWZMTQAP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol

Description

The compound is a derivative of thieno[2,3-c]pyridine, which is a type of heterocyclic compound. Heterocycles are organic compounds that contain a ring structure containing at least two different elements. Thieno[2,3-c]pyridine derivatives have been studied for their potential therapeutic interest.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has led to the synthesis of novel pyridothienopyrimidines and pyridothienotriazines, demonstrating significant antimicrobial activities. These compounds, derived from acetyl-amino-thieno[2,3-b]pyridine-2-carboxamides, showcase potential for further exploration in antimicrobial drug development (Abdel-rahman et al., 2002); (Bakhite et al., 2004).

Antimycobacterial Applications

A study on the development of antimycobacterial tetrahydrothieno[2,3-c]pyridine-3-carboxamides highlighted the synthesis of derivatives with potent activity against Mycobacterium tuberculosis. This research underpins the potential of such compounds in tuberculosis treatment, offering a promising route for new antimycobacterial agents (Nallangi et al., 2014).

Polyamide Synthesis

In the field of polymer science, new polyamides have been synthesized utilizing 2,5-bis[(4-carboxyanilino) carbonyl] pyridine and aromatic diamines. These polyamides, containing pyridyl moieties, offer insights into novel materials with potential applications in various industries due to their high yield, inherent viscosities, and thermal properties (Faghihi & Mozaffari, 2008).

Anti-inflammatory Activity

Modified synthesis methods for tetrahydrothienopyrimidine derivatives have been explored, showing predicted anti-inflammatory activities. These compounds, particularly those containing a 2-hydroxyphenyl fragment, have been identified as promising for further biological activity studies, indicating potential applications in anti-inflammatory drug development (Chiriapkin et al., 2021).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it were being studied for potential therapeutic uses, the mechanism of action would depend on the specific biological target of the compound.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a therapeutic agent, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.